(2E)-N-butyl-2-cyano-2-({[(4-methylphenyl)sulfonyl]oxy}imino)ethanamide

• IUPAC Name: [(E)-[2-(butylamino)-1-cyano-2-oxoethylidene]amino] 4-methylbenzenesulfonate
• InChI: InChI=1S/C14H17N3O4S/c1-3-4-9-16-14(18)13(10-15)17-21-22(19,20)12-7-5-11(2)6-8-12/h5-8H,3-4,9H2,1-2H3,(H,16,18)/b17-13+
• InChI Key: IRYNHDMEXRGRJN-GHRIWEEISA-N
• Canonical SMILES: CCCCNC(=O)C(=NOS(=O)(=O)C1=CC=C(C=C1)C)C#N
• Isomeric SMILES: CCCCNC(=O)/C(=N/OS(=O)(=O)C1=CC=C(C=C1)C)/C#N
• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol

Description

(2E)-N-butyl-2-cyano-2-({[(4-methylphenyl)sulfonyl]oxy}imino)ethanamide, also known as Boc-ON, is a chemical compound that is widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 383.5 g/mol. Boc-ON is a versatile compound that has a wide range of applications in various fields of research.

Scientific Research Applications

Anticancer Research

Sulfonyl groups are a part of many anticancer agents. Mafosfamide, a cyclophosphamide analog with a sulfonyl group, has been investigated for its anticancer properties. It has shown good tolerability and efficacy in clinical trials, especially in cases of neoplastic meningitis due to leukemia, lymphoma, and solid tumors (Mazur et al., 2012).

Neuroprotection in Stroke

Glibenclamide, a sulfonylurea, has shown potential in reducing brain swelling and improving neurological functions in stroke models. It targets the Sur1-Trpm4 channel, implicated in cytotoxic edema and necrotic cell death, suggesting a novel approach for stroke treatment (Simard et al., 2014).

Antioxidant Properties

Sulforaphane, with a sulfonyl group, is noted for its antioxidant, anticancer, anti-inflammatory, and neuroprotective properties. Found in cruciferous vegetables, it has been studied for its potential against various cancers and chronic diseases (Kim & Park, 2016).

Antidiabetic Effects

Sulfonylurea drugs, such as glibenclamide, have been used extensively for type 2 diabetes treatment. These drugs stimulate insulin release from pancreatic β-cells by inhibiting K_ATP channels. Recent studies have also explored their anti-inflammatory effects, which may provide additional therapeutic benefits (Zhang et al., 2017).

Environmental Impact and Safety

Sulfonyl-containing compounds, such as sulfonamides, have environmental persistence that poses challenges. Their widespread use in pharmaceuticals and agriculture leads to environmental exposure, with potential effects on microbial populations and human health. Understanding their fate and impact is crucial for assessing risks and developing safer compounds (Baran et al., 2011).